Cas no 1695975-55-3 (2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole)

• Product Name: 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole
• CAS No: 1695975-55-3
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 6460918
• PubChem ID: 136710421
• Update Time: 2025-05-30

2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole
• EN300-1119058
• 2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}-1,3-thiazole
• 1695975-55-3

• Inchi： 1S/C10H12N4S/c1-7-6-14-8(9-11-4-5-15-9)2-3-12-10(14)13-7/h4-6,8H,2-3H2,1H3,(H,12,13)
• InChI Key： SVNICRWPSFLOMS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CCNC2=NC(C)=CN12

Computed Properties

• Exact Mass: 220.07826757g/mol
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole

Introduction to 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole (CAS No. 1695975-55-3)

2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazopyrimidine-thiazole hybrids, which are known for their diverse pharmacological effects. The molecular structure of this compound incorporates a fused imidazo[1,2-a]pyrimidine core linked to a thiazole ring, providing a rich scaffold for further chemical modifications and biological evaluations.

The CAS No. 1695975-55-3 uniquely identifies this chemical entity in scientific literature and databases. Its molecular formula and chemical properties make it an intriguing subject for synthetic chemists and biologists alike. The presence of multiple nitrogen atoms in the imidazopyrimidine moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Imidazopyrimidine-thiazole hybrids have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole make it a promising candidate for further investigation in these areas.

In particular, the thiazole ring is a well-known pharmacophore that exhibits a wide range of biological activities. Thiazole derivatives have been reported to possess antimicrobial, antifungal, anti-inflammatory, and antiviral properties. The incorporation of a thiazole moiety into the imidazopyrimidine framework of 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole may enhance its biological efficacy by improving solubility and binding affinity to target proteins.

Moreover, the methyl group at the 2-position of the imidazopyrimidine ring could serve as a site for further functionalization. This allows chemists to explore various derivatives with tailored pharmacological profiles. The ability to modify this compound at multiple positions makes it a versatile scaffold for structure-activity relationship (SAR) studies.

Current research in the field of heterocyclic chemistry has demonstrated that imidazopyrimidine-thiazole hybrids can exhibit potent activity against several diseases. For instance, studies have shown that these compounds can inhibit key enzymes involved in cancer progression and inflammation. The mechanism of action often involves modulation of signaling pathways that are critical for cell survival and proliferation.

The synthesis of 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include condensation reactions between appropriate precursors followed by cyclization steps to form the heterocyclic core. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have suggested that imidazopyrimidine-thiazole hybrids may have therapeutic value in treating conditions such as cancer and autoimmune diseases. These studies often focus on identifying new molecular targets and understanding how these compounds interact with biological systems.

The development of novel drugs is a complex process that requires extensive testing to ensure safety and efficacy. However, 2-{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1，3-thiazole represents an exciting opportunity for researchers due to its unique structural features and potential biological activities。 Further studies are needed to fully elucidate its pharmacological profile and explore its clinical applications。

In conclusion, 2-{2-methyl - 5h，6h，7h，8h - imidazo 1， 2 - apyrim idin - 5 - yl} - 1， 3 - thi azol e (cas no。1695975 -55 -3) is a fascinating compound with significant potential in pharmaceutical research。 Its structural complexity， coupled with its diverse biological activities， makes it an attractive candidate for further exploration。 As our understanding of heterocyclic chemistry continues to grow， compounds like this one will play an increasingly important role in drug discovery and development。